1-Bromo-3-(4-fluorophenoxy)propan-2-one

• IUPAC Name: 1-bromo-3-(4-fluorophenoxy)propan-2-one
• InChI: InChI=1S/C9H8BrFO2/c10-5-8(12)6-13-9-3-1-7(11)2-4-9/h1-4H,5-6H2
• InChI Key: DERJJMAEVQQIGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC(=O)CBr)F
• Molecular Formula: C9H8BrFO2
• Molecular Weight: 247.06 g/mol

Description

“1-Bromo-3-(4-fluorophenoxy)propan-2-one” is a chemical compound with the CAS Number: 1955506-90-7. It has a molecular weight of 247.06 and its IUPAC name is 1-bromo-3-(4-fluorophenoxy)propan-2-one.

Molecular Structure Analysis

The molecular formula of “1-Bromo-3-(4-fluorophenoxy)propan-2-one” is C9H8BrFO2. The InChI Code is 1S/C9H8BrFO2/c10-5-8(12)6-13-9-3-1-7(11)2-4-9/h1-4H,5-6H2.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-Bromo-3-(4-fluorophenoxy)propan-2-one” include a molecular weight of 247.06. Unfortunately, specific information such as boiling point or solubility was not available in the retrieved data.

Scientific Research Applications

Synthesis and Radiochemical Applications

• The compound has been utilized in the synthesis of radiopharmaceuticals, such as N-(3-[18F]fluoropropyl)-2β-carbomethoxy-3β-(4-iodophenyl)nortropane ([18F]FP-β-CIT), highlighting its role in developing diagnostic agents. In this context, "1-Bromo-3-(4-fluorophenoxy)propan-2-one" served as a precursor in a two-step reaction sequence, demonstrating its utility in creating isotonic, pyrogen-free, and sterile solutions for medical imaging applications (Klok et al., 2006).

Environmental and Oxidative Studies

• Investigations into the oxidation kinetics of bromophenols and the formation of brominated polymeric products during water treatment with potassium permanganate have shown the environmental impact and reactivity of such compounds. These studies are crucial for understanding the transformation and fate of bromophenols in water treatment processes, aiding in the development of safer and more efficient treatment methods (Jiang et al., 2014).

Chemical Reactions and Mechanisms

• Research on the fluoroalkylation of alkenes and alkynes using bromophenols as catalysts under visible light has expanded the toolbox for organic synthesis, offering new pathways for creating fluorinated compounds. This area of study opens up possibilities for developing novel materials and pharmaceuticals with improved properties and functionalities (Zhu et al., 2019).

Analytical and Detection Applications

• The development of fluorescent probes based on bromophenols for the detection of hydrazine in biological and water samples illustrates the application of these compounds in environmental monitoring and safety assessments. Such probes provide sensitive and selective means for detecting hazardous substances, contributing to environmental protection and public health (Zhu et al., 2019).